Cas no 2229557-71-3 (2,2-difluoro-1-(3-methylpyridin-4-yl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(3-methylpyridin-4-yl)cyclopropan-1-amine
• CAS No: 2229557-71-3
• MF: C₉H₁₀F₂N₂
• MW: 184.185908794403
• CID: 5946341
• PubChem ID: 165680897
• Update Time: 2025-05-25

2,2-difluoro-1-(3-methylpyridin-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-methylpyridin-4-yl)cyclopropan-1-amine
• 2229557-71-3
• EN300-1960005

• Inchi： 1S/C9H10F2N2/c1-6-4-13-3-2-7(6)8(12)5-9(8,10)11/h2-4H,5,12H2,1H3
• InChI Key： CPLWZMHBTCCTOB-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CN=CC=1C)N)F

Computed Properties

• Exact Mass: 184.08120465g/mol
• Monoisotopic Mass: 184.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-difluoro-1-(3-methylpyridin-4-yl)cyclopropan-1-amine

Compound CAS No. 2229557-71-3: 2,2-Difluoro-1-(3-Methylpyridin-4-Yl)cyclopropan-1-Amine

The compound CAS No. 2229557-71-3, also known as 2,2-difluoro-1-(3-methylpyridin-4-yl)cyclopropan-1-amine, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years.

The molecular structure of 2,2-difluoro-1-(3-methylpyridin-4-yl)cyclopropan-1-amine consists of a cyclopropane ring substituted with two fluorine atoms at the 2-position and an amino group attached to the 1-position. The pyridine ring, which is methyl-substituted at the 3-position, adds complexity to the molecule and contributes to its unique electronic properties. This combination of functional groups makes the compound highly versatile and amenable to various chemical transformations.

Recent studies have highlighted the importance of CAS No. 2229557-71-3 in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. The cyclopropane ring, known for its strain-induced reactivity, has been shown to enhance the pharmacokinetic properties of the compound, making it a promising candidate for further investigation.

In addition to its medicinal applications, 2,2-difluoro-1-(3-methylpyridin-4-yl)cyclopropan-1-amino has also found relevance in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of novel coordination polymers and metal organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of CAS No. 2295577886 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial use.

In conclusion, CAS No. 6668888, or compound name here, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and promising properties make it a valuable tool for scientists and engineers seeking innovative solutions in drug discovery and materials development.